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Compound of Interest

Compound Name: Diisodecyl! adipate

Cat. No.: B167166

For Immediate Reference: Essential Safety and Handling Information for Diisodecyl Adipate

This guide provides crucial safety and logistical information for laboratory professionals
handling Diisodecyl adipate. Adherence to these procedures is vital for ensuring personal
safety and proper disposal. While some safety data sheets (SDS) classify Diisodecyl adipate
as a non-hazardous substance, others categorize it as an irritant, necessitating careful
handling to minimize exposure.[1][2][3][4][5]

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential exposure. The following table
summarizes the recommended PPE for handling Diisodecyl adipate.
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Personal Protective

Body Part _ Specifications and Remarks
Equipment
In situations with a potential for
o splashing, a face shield should
Safety glasses with side ] N
) ) be worn in addition to goggles.
Eyes/Face shields or chemical safety )
[5][6] An eyewash station
goggles. . .
should be readily accessible.
[4]
While some sources state skin
] o protection is not required, it is
Impervious gloves (e.g., nitrile )
) good practice to wear gloves
Skin rubber, neoprene, or butyl

rubber) and protective clothing.

to avoid potential irritation.[1]
[4] Protective clothing or a lab

coat is recommended.

Respiratory

Not generally required under
normal conditions with

adequate ventilation.

A NIOSH-approved respirator
should be used if aerosols are
generated or if irritation is

experienced.[1][4]

Quantitative Safety Data

The following table outlines key quantitative data for Diisodecyl adipate, critical for safe

handling and storage.

Parameter Value Source
CAS Number 27178-16-1 [117]
Molecular Formula C26H5004 [4]
Molecular Weight 426 g/mol [4]
Flash Point 221 °C (430 °F) - 226 °C (439 e

OF)

Oral LD50 (Rat)

> 5000 mg/kg - 20,500 mg/kg

[1]9]
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Standard Operating Procedure for Diisodecyl
Adipate

This section details the step-by-step procedures for the safe handling, storage, and disposal of
Diisodecyl adipate.

Handling and Storage

o Engineering Controls: Handle Diisodecyl adipate in a well-ventilated area.[2][8] Use a local
exhaust ventilation system if there is a potential for aerosol generation.[3]

o Safe Handling Practices: Avoid contact with skin and eyes.[3] Wash hands thoroughly after
handling.[1] Avoid breathing vapors or aerosols.[1]

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[1][2] Keep away from strong oxidizing agents and sources of heat or ignition, as it can
form explosive mixtures with air upon intense heating.[1][4]

Accidental Release Measures

» Spill Containment: For spills, immediately evacuate the area.[1] Wear appropriate PPE,
including respiratory protection if aerosols are present.[4]

e Clean-up: Cover drains to prevent entry into the sewer system.[1] Absorb the spill with an
inert, non-combustible material (e.g., sand, earth, Chemizorb®).[1]

» Disposal of Spill Debris: Collect the absorbed material and place it in a suitable, labeled
container for disposal.[2] Clean the affected area thoroughly.[1]

First Aid Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

Inhalation - . :
difficult, seek medical attention.[4][10]
Remove contaminated clothing. Wash the
Skin Contact affected area with soap and water.[4] If skin

irritation occurs, get medical advice.[3][4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Remove contact
Eye Contact ] ]

lenses if present and easy to do. Continue

rinsing. If irritation persists, seek medical

attention.[4]

Do NOT induce vomiting. Rinse mouth with

Ingestion water. Seek medical attention if you feel unwell.

[1]14]

Disposal Plan

o Waste Characterization: Diisodecyl adipate is not classified as a hazardous waste under
RCRA. However, state and local regulations may vary.

o Container Management: Leave the chemical in its original container.[1] Do not mix with other
waste.[1] Handle uncleaned containers as you would the product itself.[1]

» Disposal Method: Dispose of the waste material in accordance with all applicable federal,
state, and local environmental regulations.[1][3] This may involve sending it to a licensed
waste disposal company.[3]

Process Flow Diagram

The following diagram illustrates the lifecycle of Diisodecyl adipate within a laboratory setting,
from receipt to disposal.

Caption: Workflow for safe handling of Diisodecyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety Protocol for Handling Diisodecyl
Adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167166#personal-protective-equipment-for-handling-
diisodecyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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